Cas no 37815-79-5 (5-Bromo-3-formyl-2-thiophenecarboxylic acid)

• Product Name: 5-Bromo-3-formyl-2-thiophenecarboxylic acid
• CAS No: 37815-79-5
• MF: C₆H₃BrO₃S
• MW: 235.055219888687
• CID: 6150517
• PubChem ID: 140188808
• Update Time: 2025-10-28

5-Bromo-3-formyl-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 37815-79-5
• 5-bromo-3-formylthiophene-2-carboxylic acid
• 5-Bromo-3-formyl-2-thiophenecarboxylic acid
• EN300-657256

• Inchi： 1S/C6H3BrO3S/c7-4-1-3(2-8)5(11-4)6(9)10/h1-2H,(H,9,10)
• InChI Key： ZQWZMQWWBLCRRQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 233.89863g/mol
• Monoisotopic Mass: 233.89863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-Bromo-3-formyl-2-thiophenecarboxylic acid

Introduction to 5-Bromo-3-formyl-2-thiophenecarboxylic acid (CAS No. 37815-79-5)

5-Bromo-3-formyl-2-thiophenecarboxylic acid, with the chemical formula C₆H₃BrO₄, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic carboxylic acid derivative features a thiophene core substituted with a bromine atom at the 5-position and a formyl group at the 3-position, making it a versatile intermediate for various chemical transformations. The compound’s unique structural attributes have garnered attention in the development of novel therapeutic agents, particularly in the fields of oncology and anti-inflammatory drug discovery.

The CAS No. 37815-79-5 identifier firmly establishes this molecule’s place in the chemical literature, facilitating precise referencing in scientific communications. Its molecular structure incorporates both electrophilic and nucleophilic sites, which are exploited in synthetic methodologies to construct more complex scaffolds. The presence of the formyl group (CHO) at the 3-position of the thiophene ring enhances its reactivity, enabling condensation reactions with amines and alcohols to form Schiff bases and other functional derivatives.

Recent advancements in medicinal chemistry have highlighted the potential of 5-Bromo-3-formyl-2-thiophenecarboxylic acid as a precursor in designing small-molecule inhibitors targeting disease-related proteins. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, where the bromine substituent facilitates further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse pharmacophores, enhancing binding affinity and selectivity against biological targets.

The thiophene core of this compound is particularly noteworthy due to its prevalence in natural products and pharmacologically active molecules. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-cancer properties. The incorporation of a bromine atom at the 5-position not only increases lipophilicity but also serves as a handle for further functionalization via metal-catalyzed reactions. This dual functionality makes 5-Bromo-3-formyl-2-thiophenecarboxylic acid an invaluable building block in drug discovery pipelines.

In vitro studies have begun to unravel the mechanistic potential of derivatives derived from 5-Bromo-3-formyl-2-thiophenecarboxylic acid. Researchers have explored its role in modulating enzyme activity, particularly focusing on proteases and phosphodiesterases implicated in inflammatory pathways. The formyl group’s ability to participate in Michael additions with nucleophilic residues on target proteins further expands its synthetic utility. Such interactions are pivotal in designing molecules that can either inhibit or activate specific enzymatic pathways, depending on the desired therapeutic outcome.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their structural diversity and biological efficacy. 5-Bromo-3-formyl-2-thiophenecarboxylic acid exemplifies how modifications at specific positions on a core scaffold can yield compounds with distinct pharmacological profiles. For example, modifications around the thiophene ring can alter electronic properties, influencing both metabolic stability and binding interactions with biological receptors. This adaptability underscores its importance as a scaffold for medicinal chemists seeking novel therapeutic candidates.

Recent publications have highlighted its role in developing next-generation antiviral agents, where derivatives exhibit inhibitory effects against viral proteases essential for replication. The bromine atom’s presence allows for further functionalization into more complex structures via palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can enhance binding affinity to viral targets. Such modifications are critical in overcoming resistance mechanisms observed with existing antiviral therapies.

The compound’s stability under various reaction conditions also makes it a preferred choice for synthetic chemists working on multi-step syntheses. Its resistance to hydrolysis under mild acidic or basic conditions ensures that functional groups introduced later remain intact, preserving the integrity of downstream transformations. This stability is particularly advantageous when synthesizing complex libraries of compounds intended for high-throughput screening (HTS) campaigns.

From an industrial perspective, 5-Bromo-3-formyl-2-thiophenecarboxylic acid (CAS No. 37815-79-5) represents a cost-effective intermediate that bridges simple starting materials with high-value pharmaceutical intermediates. Its synthesis typically involves bromination and formylation reactions on commercially available thiophene precursors, making it accessible for large-scale production without excessive synthetic overheads. This accessibility is crucial for academic researchers and industrial chemists alike who require reliable sources of key building blocks for drug development programs.

The growing interest in thiophene-based therapeutics has spurred innovation in synthetic methodologies tailored to this motif. Techniques such as transition-metal-catalyzed C-H activation have opened new avenues for constructing complex derivatives from simpler precursors like 5-Bromo-3-formyl-2-thiophenecarboxylic acid without extensive pre-functionalization steps. These advances not only streamline synthetic routes but also enable access to previously inaccessible molecular architectures with enhanced pharmacological properties.

In conclusion, 5-Bromo-3-formyl-2-thiophenecarboxylic acid stands as a cornerstone compound in modern medicinal chemistry due to its structural versatility and synthetic tractability. Its unique combination of reactive sites—namely the formyl group and bromine substituent—makes it an indispensable tool for constructing biologically active molecules targeting diverse diseases. As research continues to uncover new applications for thiophene derivatives, compounds like this will undoubtedly play an integral role in shaping future generations of therapeutics.